4-allyl-5-(3-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H12ClN3S/c1-3-6-16-11(14-15-12(16)17)9-5-4-8(2)10(13)7-9/h3-5,7H,1,6H2,2H3,(H,15,17)
• InChI Key: JGFGSSQWTXOKJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NNC(=S)N2CC=C)Cl
• Molecular Formula: C12H12ClN3S
• Molecular Weight: 265.76 g/mol

Description

4-Allyl-5-(3-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a unique chemical compound with the empirical formula C12H12ClN3S. It has a molecular weight of 265.76. The compound is solid in form.

Molecular Structure Analysis

The SMILES string of the compound is SC1=NN=C (C2=CC (Cl)=C (C)C=C2)N1CC=C. The InChI string is 1S/C12H12ClN3S/c1-3-6-16-11 (14-15-12 (16)17)9-5-4-8 (2)10 (13)7-9/h3-5,7H,1,6H2,2H3, (H,15,17). These strings provide a way to represent the structure of the compound in text format.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized in multiple studies, indicating a keen interest in its structure and potential applications. For instance, the synthesis involves the formation of Schiff bases containing the 1,2,4-triazole ring, showcasing the compound's utility in forming structurally diverse molecules. These syntheses typically employ techniques like IR spectroscopy, NMR spectroscopy, and elemental analyses to characterize the newly formed compounds (Mobinikhaledi, Foroughifar, Khanpour, & Ebrahimi, 2010).

Molecular Structure and Vibrational Studies

• Detailed studies on molecular structure and vibrational bands have been conducted using techniques like DFT and ab initio HF calculations. Such studies provide insights into the molecular geometry, vibrational frequencies, and chemical shift assignments, crucial for understanding the compound's reactivity and interaction with other molecules (Karakurt, Dinçer, Çetin, & Şekerci, 2010).

Antimicrobial and Antiviral Activities

• Some derivatives of 1,2,4-triazole, including those structurally related to 4-allyl-5-(3-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol, have been explored for their antimicrobial and antiviral activities. This indicates potential applications in developing new therapeutic agents (El‐Sayed, Moustafa, & Haikal, 2013).

Applications in Material Science

• The compound and its derivatives have been studied for applications beyond biological activity, such as in materials science. For example, research has been conducted on the inhibition efficiency of derivatives on zinc corrosion, indicating the potential utility of these compounds in protecting metals from corrosion (Gece & Bilgiç, 2012).

Anticancer Research

• Derivatives of 4-allyl-5-(3-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol have also been investigated for their anticancer activities, specifically against breast cancer cells. This research underscores the compound's relevance in developing novel anticancer therapies (Alam, 2022).

Safety and Hazards

The compound is classified under Storage Class Code 11, which means it’s a combustible solid. Its WGK (Water Hazard Class) is 3, indicating it poses a high hazard to water. The flash point is not applicable.